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Compound of Interest

Compound Name: T-3775440 hydrochloride

Cat. No.: B611105

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation of T-3775440
hydrochloride stock solutions for use in both in vitro and in vivo experimental settings. T-
3775440 hydrochloride is a potent and irreversible inhibitor of Lysine-Specific Demethylase 1
(LSD1), a key enzyme in epigenetic regulation.[1][2][3][4][5] Proper preparation and storage of
this compound are critical for ensuring experimental reproducibility and accuracy. This guide
summarizes the chemical properties of T-3775440 hydrochloride and offers step-by-step
instructions for solubilization and storage.

Introduction to T-3775440 Hydrochloride

T-3775440 is a small molecule inhibitor that irreversibly targets LSD1 (also known as KDM1A)
with high selectivity, exhibiting an IC50 value of 2.1 nM.[1][2] LSD1 is a flavin adenine
dinucleotide (FAD)-dependent histone demethylase that primarily removes methyl groups from
mono- and di-methylated lysine 4 of histone H3 (H3K4me1/2), a modification generally
associated with transcriptional repression.[3] By inhibiting LSD1, T-3775440 disrupts the
formation of repressive chromatin complexes, leading to the transdifferentiation and impaired
growth of certain cancer cells, particularly in acute myeloid leukemia (AML).[3][6][7][8][9] The
compound has been shown to disrupt the interaction between LSD1 and Growth Factor
Independent 1B (GFI1B), a transcription factor crucial for the differentiation of erythroid and
megakaryocytic lineages.[2][3]
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Chemical and Physical Properties

A clear understanding of the physicochemical properties of T-3775440 hydrochloride is
essential for its effective use in experiments.

Property Value Reference
Molecular Formula C18H23CIN40O [1][4][10]
Molecular Weight 346.85 g/mol [11[4]15][10]
CAS Number 1422535-52-1 [1][4][5]
Appearance Light yellow to yellow solid [1]

Stock Solution Preparation Protocols

The choice of solvent and preparation method depends on the intended application, i.e., in vitro
cell-based assays or in vivo animal studies. It is crucial to use high-purity solvents to avoid
introducing contaminants that could affect experimental outcomes.

In Vitro Stock Solution (for Cell Culture)

For most cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for
preparing a high-concentration stock solution.

Materials:

T-3775440 hydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Protocol:
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e Pre-handling: Before opening, gently centrifuge the vial of T-3775440 hydrochloride powder
to ensure all the solid is at the bottom.

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to
achieve the desired stock concentration. Note that hygroscopic DMSO can significantly
impact solubility, so using a newly opened bottle is recommended.[1][2]

» Dissolution: Vortex the solution thoroughly to ensure complete dissolution. If necessary, brief
sonication in a water bath can aid in dissolving the compound.[11][12]

 Sterilization: While the high concentration of DMSO is generally self-sterilizing, for sensitive
applications, the stock solution can be filtered through a 0.22 pum syringe filter compatible
with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
tubes to avoid repeated freeze-thaw cycles.[1][2]

Solubility Data for In Vitro Use:

Solvent Solubility Notes

Use newly opened, anhydrous

DMSO = 30.18 mg/mL (87.01 mM)
DMSO for best results.[1]

Requires sonication and
Water 8.33 mg/mL (24.02 mM) warming to 60°C for
dissolution.[1]

Important Considerations for Cell Culture:

e The final concentration of DMSO in the cell culture medium should typically be kept below
0.5% to avoid cytotoxicity, though this can be cell-line dependent.[13]

» Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

In Vivo Stock Solution (for Animal Studies)
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For administration to animals, a more complex vehicle is often required to ensure solubility and
bioavailability. Below are established protocols for preparing T-3775440 hydrochloride for in
Vvivo use.

Materials:

T-3775440 hydrochloride powder

e Dimethyl Sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)

e Tween-80

» Saline (0.9% NacCl in sterile water)

e Corn Oil

e 20% Sulfobutyl ether-f-cyclodextrin (SBE-B-CD) in Saline
» Sterile tubes and syringes

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation

This formulation is suitable for achieving a clear solution for administration.

Prepare a concentrated stock of T-3775440 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.

Add 45% of the final volume of saline to reach the desired final concentration and volume.

Mix well.

Protocol 2: DMSO/SBE--CD Formulation
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e Prepare a concentrated stock of T-3775440 in DMSO.

* In a sterile tube, add 10% of the final volume from the DMSO stock solution.

e Add 90% of the final volume of a 20% SBE-(3-CD in saline solution. Mix thoroughly.
Protocol 3: DMSO/Corn Oil Formulation

e Prepare a concentrated stock of T-3775440 in DMSO.

* In a sterile tube, add 10% of the final volume from the DMSO stock solution.

o Add 90% of the final volume of corn oil. Mix vigorously to ensure a uniform suspension.

Solubility Data for In Vivo Formulations:

Formulation Solubility Appearance

10% DMSO, 40% PEG300,

, > 2.5 mg/mL (7.21 mM) Clear solution
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- _
) ) = 2.5 mg/mL (7.21 mM) Clear solution
B-CD in Saline)
10% DMSO, 90% Corn OIl > 2.5 mg/mL (7.21 mM) Clear solution

Data sourced from MedChemExpress.[1]

Storage and Stability

Proper storage is critical to maintain the activity of T-3775440 hydrochloride.
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Storage ]
Form Duration Notes
Temperature
Store under nitrogen,
Solid Powder 4°C Short-term away from moisture.
[1]
For long-term storage.
-20°C 3 years
[2]
o Store under nitrogen,
Stock Solution in ]
-20°C 1 month away from moisture.
Solvent
[11[2]
Recommended for
-80°C 6 months - 1 year long-term storage to

maintain stability.[1][2]

Key Recommendations:
e Avoid repeated freeze-thaw cycles of stock solutions.[1]
e When stored at -80°C, use within 6 months to a year for optimal performance.[1][2]

« If precipitation is observed in a thawed aliquot, gentle warming and vortexing may help to

redissolve the compound.

Visualized Protocols and Pathways
Experimental Workflow: Stock Solution Preparation
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Workflow for T-3775440 Hydrochloride Stock Solution Preparation
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Simplified Mechanism of T-3775440 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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